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Compound of Interest

Compound Name: L-Norvaline-1-13C

Cat. No.: B12057686

Get Quote

Executive Summary: Immediate Action Protocol
Status: Non-Hazardous / Non-Radioactive Stable Isotope Primary Disposal Method: Chemical

Incineration (Licensed Facility) Critical Warning:DO NOT dispose of L-Norvaline-1-13C as

radioactive waste. It is a stable isotope. Misclassification results in unnecessary regulatory

scrutiny and exponential disposal cost increases.

Material Safety & Isotopic Profile
To ensure scientific integrity in your disposal process, you must first understand the material's

fundamental nature. This section validates why specific protocols are chosen.

Chemical & Physical Identity
L-Norvaline-1-13C is a non-proteinogenic amino acid labeled with Carbon-13 at the C1

position. Unlike Carbon-14, Carbon-13 is a stable, non-radioactive isotope.
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Property Specification

Chemical Name L-Norvaline-1-13C

CAS Number 6600-40-4 (Unlabeled generic)

Molecular Formula C4(13C)H11NO2

Radioactivity NONE (Stable Isotope)

Physical State White crystalline powder

Solubility Soluble in water (~105 g/L)

Reactivity Incompatible with strong oxidizing agents

The "Radioactive" Misconception
In mixed-use laboratories, researchers often conflate "Isotope" with "Radioactivity."

C-14 (Radioactive): Decays via beta emission. Requires shielding and decay-in-storage.[1]

C-13 (Stable): Does not decay. Biologically identical handling to natural Norvaline.

Self-Validating Check: If you run a Geiger-Müller counter or a liquid scintillation count on pure L-

Norvaline-1-13C, you will detect zero activity above background. This test validates that the

material belongs in the chemical waste stream, not the radioactive stream.

Pre-Disposal Assessment Logic
Before removing waste from the bench, execute this decision logic to determine the correct

waste stream. This prevents costly "mixed waste" errors.
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Waste Generated: L-Norvaline-1-13C

Is it mixed with Radioactive material
(e.g., H-3, C-14, P-32)?

Is it mixed with P-listed or
U-listed Hazardous Chemicals?

No

DISPOSE AS: Radioactive Waste
(Follow RSO Protocols)

Yes

DISPOSE AS: Mixed Waste
(High Cost/Complexity)

Yes

DISPOSE AS: General Chemical Waste
(Non-Hazardous Organic)

No

Click to download full resolution via product page

Figure 1: Decision matrix for determining the correct waste stream. Note that the stable isotope

itself does not trigger the "Radioactive" path.

Step-by-Step Disposal Procedures
Scenario A: Solid Waste (Pure Powder)
Applicability: Expired stock, spilled powder, or excess weighing material.

Containment: Sweep up spilled material or transfer expired powder into a distinct, chemically

compatible container (High-Density Polyethylene [HDPE] or Glass).

Labeling: Label clearly as "Non-Hazardous Chemical Waste - L-Norvaline."

Note: It is best practice to cross out "13C" on the waste label if your facility's waste

handlers are not scientifically trained, to prevent false alarms regarding radioactivity.

Disposal Path: Submit for pickup by EHS for incineration.
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Mechanism: Controlled incineration with flue gas scrubbing is the standard industry

method for organic amino acids [1].

Scenario B: Aqueous or Organic Solutions
Applicability: Leftover buffers, NMR samples, or cell culture media containing the isotope.

Segregation: Ensure the solution does not contain strong oxidizers (e.g., permanganates,

nitrates), which can react with amino acids.

Dilution/Solvent:

Aqueous: Can often be drain-disposed if local regulations allow for non-hazardous amino

acids (check local POTW limits). However, the preferred industrial standard is collection in

"Non-Halogenated Organic" waste carboys.

Organic Solvent: Collect in "Flammable/Organic" waste streams compatible with the

solvent (e.g., Methanol/Water waste).

Neutralization: If the solution is highly acidic or basic, neutralize to pH 5-9 before adding to

the general waste carboy to prevent reactions.

Scenario C: Contaminated Packaging
Applicability: Empty stock bottles or vials.

Triple Rinse: Perform the "Triple Rinse" procedure with water or a suitable solvent.

Validation: A triple-rinsed container is considered "RCRA Empty" in the US [2].

Defacement: Obliterate the original label, specifically any references to "Isotope" or chemical

names.

Disposal: Recycle the glass/plastic or dispose of it as general laboratory trash.

Regulatory & Compliance Framework (USA Focus)
RCRA Classification
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Under the Resource Conservation and Recovery Act (RCRA), L-Norvaline is not a listed

hazardous waste (Not P-listed or U-listed) [3].

Waste Code: None (unless mixed with hazardous solvents).

Characteristic Check: It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity

(D003), or Toxicity (D004) [4].

Transportation (DOT/IATA)
Status: Not regulated as a Dangerous Good.[2]

Shipping Name: Non-hazardous chemical solid.

Operational Workflow: From Bench to Incinerator

Benchtop Generation Segregate from Oxidizers Transfer to HDPE/Glass
Secondary Containment Label: 'Non-Rad Chemical Waste' EHS/Facilities Pickup Licensed Incineration

Click to download full resolution via product page

Figure 2: Operational workflow ensuring safe and compliant removal of stable isotope waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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